Cas no 15258-43-2 (N-Ethyl-2-methoxy-benzenamine)

• Product Name: N-Ethyl-2-methoxy-benzenamine
• CAS No: 15258-43-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD11141330
• CID: 1333027
• PubChem ID: 10888090
• Update Time: 2025-04-20

N-Ethyl-2-methoxy-benzenamine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-methoxyaniline
• N-Aethyl-o-anisidin
• 2-methoxyphenylethylamine
• o-methoxyphenylethylamine
• 2-Aethylamino-phenol-methylaether
• N-ethyl-o-anisidine
• STL068917
• SureCN1022424
• Benzenamine, N-ethyl-2-methoxy-
• 2-methoxy-N-ethylaniline
• CTK0B1311
• N-Ethyl-2-methoxy-benzenamine
• 15258-43-2
• DTXSID50447128
• F78857
• SCHEMBL1022424
• CS-0447019
• n-ethyl-2-methoxybenzenamine
• AKOS000231389
• RUSPWDWPGXKTFO-UHFFFAOYSA-N
• ethyl(2-methoxyphenyl)amine hydrochloride
• 2-methoxyphenyl-ethylamine
• EN300-32664
• ALBB-033793

• MDL： MFCD11141330
• Inchi： 1S/C9H13NO/c1-3-10-8-6-4-5-7-9(8)11-2/h4-7,10H,3H2,1-2H3
• InChI Key： RUSPWDWPGXKTFO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NCC

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų